Cas no 53466-90-3 (Dodecyl dimethyl trichlorobenzyl ammonium chloride)

Dodecyl dimethyl trichlorobenzyl ammonium chloride structure
53466-90-3 structure
Product Name:Dodecyl dimethyl trichlorobenzyl ammonium chloride
CAS No:53466-90-3
MF:C21H38Cl4N
MW:446.345122814178
CID:938593
PubChem ID:76519103
Update Time:2025-04-19

Dodecyl dimethyl trichlorobenzyl ammonium chloride Chemical and Physical Properties

Names and Identifiers

    • Dodecyl dimethyl trichlorobenzyl ammonium chloride
    • 53466-90-3
    • Inchi: 1S/C21H37N.4ClH/c1-4-5-6-7-8-9-10-11-12-13-16-19-17-14-15-18-20(19)21(2,3)22;;;;/h14-15,17-18H,4-13,16,22H2,1-3H3;4*1H/p-3
    • InChI Key: XYQIHXBMKJNLCB-UHFFFAOYSA-K
    • SMILES: [Cl-].[Cl-].[Cl-].[Cl-].[NH3+]C(C)(C)C1C=CC=CC=1CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 446.172886g/mol
  • Monoisotopic Mass: 444.175836g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 12
  • Complexity: 259
  • Covalently-Bonded Unit Count: 5
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 27.6Ų
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